Cas no 1189959-27-0 (1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride)

• Product Name: 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride
• CAS No: 1189959-27-0
• MF: C₁₅H₃₀Cl₂N₂O₃
• MW: 357.316302776337
• CID: 5390856
• Update Time: 2025-06-12

1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-(3-methylpent-1-yn-3-yloxy)propan-2-ol:dihydrochloride
• 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride

• Inchi： 1S/C15H28N2O3.2ClH/c1-4-15(3,5-2)20-13-14(19)12-17-8-6-16(7-9-17)10-11-18;;/h1,14,18-19H,5-13H2,2-3H3;2*1H
• InChI Key： WAWZUMAXHPABCB-UHFFFAOYSA-N
• SMILES： C(N1CCN(CCO)CC1)C(O)COC(C)(CC)C#C.[H]Cl.[H]Cl

Additional information on 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride

Professional Introduction to Compound with CAS No 1189959-27-0 and Product Name: 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride

The compound with the CAS number 1189959-27-0 and the product name 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including a piperazine moiety and an alkyne group, makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of piperazine derivatives in the development of drugs targeting various biological pathways. Piperazine-based compounds are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the design of small-molecule inhibitors. The presence of a 2-hydroxyethyl group in the molecular structure of this compound enhances its solubility and bioavailability, which are critical factors for drug efficacy.

The alkyne group at the third position of the propanol backbone introduces a reactive site that can be further modified to incorporate additional functional groups. This feature is particularly useful in the synthesis of more complex molecules, allowing for the exploration of diverse chemical space. The dihydrochloride salt form of this compound improves its stability and handling properties, making it more suitable for both laboratory research and potential clinical applications.

In the context of current pharmaceutical research, this compound has shown promise in preliminary studies as a potential lead molecule for further development. Its unique structural features make it an attractive candidate for investigating new therapeutic strategies. For instance, the piperazine moiety could be exploited to develop drugs targeting neurological disorders, while the alkyne group provides a handle for conjugation with other bioactive molecules.

One of the most exciting aspects of this compound is its potential in structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how this compound interacts with biological targets. These studies can help refine the structure to optimize binding affinity and selectivity. The hydroxyethyl group also plays a crucial role in modulating these interactions, potentially enhancing both on-target activity and minimizing off-target effects.

Furthermore, the compound's synthetic accessibility makes it an appealing choice for medicinal chemists looking to explore new chemical entities (SCEs). The presence of multiple reactive sites allows for a wide range of modifications, enabling the rapid assembly of analogues with varying pharmacological profiles. This flexibility is essential in modern drug discovery pipelines, where rapid iteration and optimization are key to success.

Recent advancements in biocatalysis and green chemistry have also opened up new avenues for the synthesis of complex molecules like this one. By employing enzymatic reactions or sustainable synthetic methods, researchers can improve the efficiency and environmental footprint of producing such compounds. This aligns with broader efforts in the pharmaceutical industry to develop more sustainable drug development processes.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it a valuable tool for studying protein-protein interactions and other complex biological processes. By serving as a scaffold for further derivatization, it can help researchers uncover new therapeutic targets and mechanisms.

In conclusion, the compound with CAS number 1189959-27-0 and product name 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-[(3-methylpent-1-yn-3-yl)oxy]propan-2-ol dihydrochloride represents a significant contribution to pharmaceutical chemistry. Its complex structure, featuring key functional groups such as a piperazine moiety and an alkyne group, positions it as a promising candidate for further drug development. With ongoing research focusing on its pharmacological potential and synthetic advantages, this compound is poised to play a vital role in advancing therapeutic strategies across multiple disease areas.